Cas no 1548408-08-7 (4-(2,3-Dimethoxyphenyl)aniline)

• Product Name: 4-(2,3-Dimethoxyphenyl)aniline
• CAS No: 1548408-08-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6388443
• PubChem ID: 18996951
• Update Time: 2025-10-28

4-(2,3-Dimethoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-764886
• 4-(2,3-dimethoxyphenyl)aniline
• AKOS021113670
• 1548408-08-7
• 4-(2,3-Dimethoxyphenyl)aniline

• Inchi： 1S/C14H15NO2/c1-16-13-5-3-4-12(14(13)17-2)10-6-8-11(15)9-7-10/h3-9H,15H2,1-2H3
• InChI Key： SLZUQWZXCNYQTK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C1C=CC(=CC=1)N)OC

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 4-(2,3-Dimethoxyphenyl)aniline

Introduction to 4-(2,3-Dimethoxyphenyl)aniline (CAS No. 1548408-08-7)

4-(2,3-Dimethoxyphenyl)aniline, also known by its CAS registry number CAS No. 1548408-08-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of an aniline moiety attached to a dimethoxy-substituted phenyl group. The presence of the dimethoxy groups at the 2 and 3 positions of the phenyl ring imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 4-(2,3-Dimethoxyphenyl)aniline typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for its preparation. For instance, researchers have explored the use of transition metal-catalyzed coupling reactions, such as the Suzuki coupling reaction, to construct the biaryl structure with high precision. These methods not only enhance the yield but also minimize the formation of byproducts, aligning with the principles of green chemistry.

In terms of applications, 4-(2,3-Dimethoxyphenyl)aniline has found extensive use in the development of advanced materials. Its ability to form stable coordination complexes with transition metals has made it a valuable ligand in catalysis. For example, studies have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in the synthesis of pharmaceuticals and agrochemicals.

Beyond catalysis, this compound has also been employed in the construction of functional polymers and organic semiconductors. The electron-donating nature of the dimethoxy groups enhances the conjugation within the polymer backbone, leading to improved charge transport properties. Recent research has highlighted its potential in developing high-performance organic photovoltaic materials, where its role as an electron donor has significantly contributed to enhanced device efficiency.

The biological activity of 4-(2,3-Dimethoxyphenyl)aniline is another area that has garnered considerable attention. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential as a lead molecule in drug discovery. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for further investigation in disease models.

In conclusion, 4-(2,3-Dimethoxyphenyl)aniline (CAS No. 1548408-08-7) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a key building block in modern chemical synthesis.